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Compound of Interest

Compound Name: Isovanillin

Cat. No.: B020041 Get Quote

Essential Safety and Handling Guide for Isovanillin
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Isovanillin (CAS No: 621-59-0). The following procedural guidance is

designed to ensure the safety of researchers, scientists, and drug development professionals

in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
Isovanillin is classified as an irritant. It is hazardous under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200) and can cause skin irritation, serious eye

irritation, and respiratory irritation.[1][2][3][4][5][6] Adherence to proper PPE protocols is

mandatory to minimize exposure.
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Protection Type Required Equipment Purpose and Standards

Eye & Face Protection

Chemical safety goggles or

safety glasses with side-

shields. A face shield is

required where a splash

hazard exists.

Must conform to OSHA's 29

CFR 1910.133, European

Standard EN166, or NIOSH

standards to protect against

splashes and airborne

particles.[2][3][4][7][8]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[2][7][8]

Skin & Body Protection

A fully buttoned laboratory

coat, long pants, and closed-

toe shoes.

Protective clothing should be

worn to prevent skin exposure.

For larger quantities, chemical-

resistant coveralls are

recommended.[1][8][9]

Respiratory Protection
A NIOSH-approved dust

respirator may be required.

Not typically required if work is

conducted in a well-ventilated

area or under a chemical fume

hood. If dust is generated or

ventilation is inadequate, a

respirator is necessary.[2][4][7]

[8]

Operational and Disposal Plans
Safe handling from receipt to disposal is critical. The following steps outline the necessary

procedures for operational safety and waste management.

Step-by-Step Handling and Storage Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/H0263_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC162570050&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1476381612_ISOVANILINE-CASNO-621-59-0-MSDS.pdf
https://www.chemicalbook.com/msds/isovanillin.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0705725_EN.htm
https://www.tcichemicals.com/BE/en/sds/H0263_EU_6N.pdf
https://www.chemicalbook.com/msds/isovanillin.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0705725_EN.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-ISOVANILINE-CASNO-621-59-4222K-EN.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB0705725_EN.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Isoindolin_2_yl_benzaldehyde.pdf
https://www.tcichemicals.com/BE/en/sds/H0263_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1476381612_ISOVANILINE-CASNO-621-59-0-MSDS.pdf
https://www.chemicalbook.com/msds/isovanillin.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0705725_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Always handle Isovanillin in a well-ventilated area.[1][8] A properly

functioning chemical fume hood is the preferred engineering control to minimize inhalation

exposure.[2][4] Ensure that eyewash stations and safety showers are close to the

workstation location.[3]

Dispensing and Use: When weighing or transferring the solid, take care to prevent the

formation and dispersion of dust.[2][4][10] Avoid all direct contact with skin and eyes.[1][3][4]

Hygiene: Wash hands and face thoroughly after handling the material.[2][3][7] Do not eat,

drink, or smoke in the laboratory area where Isovanillin is handled.[1]

Storage: Store in a cool, dry, and well-ventilated place.[1][3][7][8] Keep the container tightly

closed to prevent exposure to air and moisture.[1][3][11] Store locked up and away from

incompatible substances such as strong oxidizing agents and strong bases.[1][3][7]

Disposal Plan
All waste containing Isovanillin must be treated as hazardous waste.

Solid Waste: Collect surplus and non-recyclable Isovanillin into a suitable, closed, and

clearly labeled container for disposal.[4][7][8]

Contaminated Materials: Used gloves, lab coats, and other contaminated materials should

be disposed of as unused product.[7]

Disposal Route: Arrange for disposal through a licensed professional waste disposal

company.[1][7] Do not allow the chemical to enter drains or the environment.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for Isovanillin.
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Property Value

Chemical Formula C₈H₈O₃[1][2][11]

Molecular Weight 152.15 g/mol [4][7][11]

CAS Number 621-59-0[1][3][7]

Appearance
White to light brown/pale yellow crystalline

powder[2][7]

Melting Point 113-116 °C[11][12]

Boiling Point 179 °C / 15 mmHg[11][12]

RTECS Number CU6540000[2][7]

Emergency Procedures: Accidental Release
In the event of a spill, follow the established emergency workflow to ensure safety and proper

containment.
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Spill Detected

Evacuate Unnecessary Personnel
& Ensure Area is Ventilated

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill

Clean-up: Sweep Solid Material
into a Closed Container

Decontaminate Spill Area

Label Container as Hazardous Waste
& Arrange for Disposal

Report the Incident

Click to download full resolution via product page

Workflow for handling an Isovanillin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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